Cas no 2679838-10-7 ((3S)-3-(2-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (3S)-3-(2-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679838-10-7
• MF: C₁₂H₁₂F₃NO₃
• MW: 275.223793983459
• CID: 6390380
• PubChem ID: 7014981
• Update Time: 2025-06-08

(3S)-3-(2-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679838-10-7
• EN300-28284352
• CHEMBL4961993
• (3S)-3-(2-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C12H12F3NO3/c1-7-4-2-3-5-8(7)9(6-10(17)18)16-11(19)12(13,14)15/h2-5,9H,6H2,1H3,(H,16,19)(H,17,18)/t9-/m0/s1
• InChI Key： ZLCQGUINOMPKMH-VIFPVBQESA-N
• SMILES： FC(C(N[C@@H](CC(=O)O)C1C=CC=CC=1C)=O)(F)F

Computed Properties

• Exact Mass: 275.07692773g/mol
• Monoisotopic Mass: 275.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-(2-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to (3S)-3-(2-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic Acid (CAS No. 2679838-10-7)

(3S)-3-(2-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid, identified by its CAS number 2679838-10-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of (3S)-3-(2-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid is characterized by a chiral center at the third carbon atom, which contributes to its stereospecific properties. The presence of a fluoroacetamide moiety and a methyl-substituted phenyl ring enhances its pharmacological potential, particularly in the context of modulating biological pathways associated with inflammation and pain management.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their unique physicochemical properties, which include improved metabolic stability and enhanced binding affinity to biological targets. The incorporation of a fluoro group in this compound not only enhances its lipophilicity but also influences its interaction with enzymes and receptors, making it a valuable scaffold for drug design.

One of the most compelling aspects of (3S)-3-(2-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid is its potential application in the development of non-steroidal anti-inflammatory drugs (NSAIDs). Studies have demonstrated that fluorinated derivatives of carboxylic acids can exhibit superior anti-inflammatory properties compared to their non-fluorinated counterparts. The specific arrangement of atoms in this compound allows for selective interaction with cyclooxygenase enzymes (COX-1 and COX-2), which are key mediators of inflammation.

Furthermore, the chiral nature of this compound has opened up avenues for research in stereochemistry and enantioselective drug design. The (S)-enantiomer, in particular, has shown promising results in preclinical studies due to its enhanced pharmacological activity and reduced side effects. This underscores the importance of understanding the stereochemical aspects of drug molecules in achieving optimal therapeutic outcomes.

The synthesis of (3S)-3-(2-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiomeric purity. Advanced synthetic methodologies, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve the desired stereoisomer. These techniques not only highlight the advancements in synthetic chemistry but also underscore the challenges faced in producing complex pharmaceutical intermediates.

Recent breakthroughs in computational chemistry have further facilitated the design and optimization of this compound. Molecular modeling studies have helped researchers predict the binding modes of this molecule with target proteins, providing insights into its mechanism of action. Additionally, virtual screening techniques have been utilized to identify potential lead compounds for further development.

The pharmacokinetic profile of (3S)-3-(2-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid is another area of active investigation. Fluorinated compounds are known for their improved bioavailability and prolonged half-life, which can be attributed to their enhanced stability against metabolic degradation. These properties make them particularly attractive for oral administration and long-term therapeutic use.

In conclusion, (3S)-3-(2-methylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Ongoing research continues to uncover new applications for this compound, particularly in the development of novel therapeutic agents for inflammation and pain management. As our understanding of molecular interactions evolves, compounds like this are poised to play a crucial role in shaping the future of drug discovery and development.